BICYCLO(2.2.1)HEPT-5-ENE-2-CARBOXYLIC ACID, 3-(1-METHYLETHYL)-ETHYL ESTER
BICYCLO(2.2.1)HEPT-5-ENE-2-CARBOXYLIC ACID, 3-(1-METHYLETHYL)-ETHYL ESTER
Brand Name:
Vulcanchem
CAS No.:
116126-82-0
VCID:
VC0056064
InChI:
InChI=1S/C13H20O2/c1-4-15-13(14)12-10-6-5-9(7-10)11(12)8(2)3/h5-6,8-12H,4,7H2,1-3H3/t9-,10+,11-,12-/m1/s1
SMILES:
CCOC(=O)C1C2CC(C1C(C)C)C=C2
Molecular Formula:
C13H20O2
Molecular Weight:
208.30 g/mol
BICYCLO(2.2.1)HEPT-5-ENE-2-CARBOXYLIC ACID, 3-(1-METHYLETHYL)-ETHYL ESTER
CAS No.: 116126-82-0
Cat. No.: VC0056064
Molecular Formula: C13H20O2
Molecular Weight: 208.30 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 116126-82-0 |
|---|---|
| Molecular Formula | C13H20O2 |
| Molecular Weight | 208.30 g/mol |
| IUPAC Name | ethyl (1R,2R,3R,4S)-3-propan-2-ylbicyclo[2.2.1]hept-5-ene-2-carboxylate |
| Standard InChI | InChI=1S/C13H20O2/c1-4-15-13(14)12-10-6-5-9(7-10)11(12)8(2)3/h5-6,8-12H,4,7H2,1-3H3/t9-,10+,11-,12-/m1/s1 |
| Standard InChI Key | HJEFAEQTNTXLHL-WRWGMCAJSA-N |
| Isomeric SMILES | CCOC(=O)[C@@H]1[C@@H]2C[C@H]([C@H]1C(C)C)C=C2 |
| SMILES | CCOC(=O)C1C2CC(C1C(C)C)C=C2 |
| Canonical SMILES | CCOC(=O)C1C2CC(C1C(C)C)C=C2 |
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